Cas no 405226-56-4 ((S)-Azetidine-2-carboxylic acid hydrochloride)

(S)-Azetidine-2-carboxylic acid hydrochloride is a chiral non-proteinogenic amino acid derivative, widely utilized in pharmaceutical research and organic synthesis. Its constrained azetidine ring structure imparts unique conformational properties, making it valuable for studying peptide modifications and bioactive compound design. The hydrochloride salt form enhances solubility and stability, facilitating handling in synthetic applications. This compound serves as a key intermediate in the development of enzyme inhibitors, peptidomimetics, and other biologically active molecules. Its stereochemical purity ensures precise control in asymmetric synthesis, supporting rigorous structure-activity relationship studies. Suitable for use under controlled conditions, it meets high-purity standards for research applications.

(S)-Azetidine-2-carboxylic acid hydrochloride structure

405226-56-4 structure

Product Name:(S)-Azetidine-2-carboxylic acid hydrochloride

CAS No:405226-56-4

MF:C₄H₈ClNO₂

MW:137.564820289612

CID:68032

PubChem ID:44890814

Update Time:2025-06-27

(S)-Azetidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-Azetidine-2-carboxylic acid hydrochloride
- MFCD09025307
- 405226-56-4
- (S)-Azetidine-2-carboxylicacidhydrochloride
- EN300-178964
- L-Azetidine-2-carboxylic acid hydrochloride
- (2S)-Azetidine-2-carboxylic acid HCl
- AKOS016003228
- (2S)-azetidine-2-carboxylic acid;hydrochloride
- (S)-Azetidine-2-carboxylic acid, HCl
- (2S)-Azetidine-2-carboxylic acid hydrochloride
- 2133-35-9
- SCHEMBL3623568
- L-AZETIDINE-2-CARBOXYLICACIDHCL
- AS-30330
- CS-0171605
- l-azetidine-2-carboxylic acid hcl
- A911546
- (s)-Azetidine-2-carboxylic acid HCl
- Inchi： 1S/C4H7NO2.ClH/c6-4(7)3-1-2-5-3;/h3,5H,1-2H2,(H,6,7);1H/t3-;/m0./s1
- InChI Key： LPAHPJVNLPAUNC-DFWYDOINSA-N
- SMILES： Cl.OC([C@@H]1CCN1)=O

Computed Properties

Exact Mass: 137.024
Monoisotopic Mass: 137.024
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 91.7
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3A^2

Experimental Properties

Boiling Point: 268.5°Cat760mmHg
Flash Point: 116.2°C

(S)-Azetidine-2-carboxylic acid hydrochloride Pricemore >>

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